molecular formula C15H10BrF2NO3 B2867967 2-(4-bromo-2-formylphenoxy)-N-(3,4-difluorophenyl)acetamide CAS No. 852544-45-7

2-(4-bromo-2-formylphenoxy)-N-(3,4-difluorophenyl)acetamide

Cat. No.: B2867967
CAS No.: 852544-45-7
M. Wt: 370.15
InChI Key: HAKSLTPNTRNWSB-UHFFFAOYSA-N
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Description

2-(4-bromo-2-formylphenoxy)-N-(3,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C15H10BrF2NO3 and its molecular weight is 370.15. The purity is usually 95%.
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Scientific Research Applications

Environmental Implications and Degradation Pathways

Research on related brominated compounds and acetamides suggests significant environmental implications, particularly concerning their persistence, degradation pathways, and potential toxicity. Studies on the environmental concentrations, toxicology, and degradation pathways of related brominated phenols and acetamides have highlighted the ubiquity of these compounds in the environment and their various degradation products (Koch & Sures, 2018; Liu et al., 2018). These studies contribute to understanding the fate of such compounds in aquatic environments and their potential impact on wildlife and human health.

Pharmacological Interests

Compounds with similar structures have been explored for various pharmacological effects, including their analgesic, anti-inflammatory, and antidepressant actions. The metabolism and pharmacological actions of acetaminophen, a well-known analgesic, have been extensively studied, revealing complex pathways involving various metabolites and suggesting potential therapeutic mechanisms (Zanos et al., 2018). This indicates a possible interest in exploring the pharmacological applications of similarly structured compounds, focusing on their metabolic pathways and therapeutic potentials.

Analytical and Environmental Chemistry

The occurrence and fate of acetamides and brominated compounds in water and other environmental compartments have been subject to research, highlighting concerns regarding their presence and impacts (Vo et al., 2019). Studies have focused on developing removal strategies and understanding transformation pathways, which is crucial for environmental protection and public health.

Chemical Synthesis and Applications

The chemical diversity and synthesis of phenoxy acetamide derivatives have been explored for their potential therapeutic applications, demonstrating the versatility of these compounds in drug design and development (Al-Ostoot et al., 2021). This area of research is crucial for medicinal chemistry, offering insights into the design of new pharmaceuticals or improving existing drugs.

Properties

IUPAC Name

2-(4-bromo-2-formylphenoxy)-N-(3,4-difluorophenyl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H10BrF2NO3/c16-10-1-4-14(9(5-10)7-20)22-8-15(21)19-11-2-3-12(17)13(18)6-11/h1-7H,8H2,(H,19,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HAKSLTPNTRNWSB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1NC(=O)COC2=C(C=C(C=C2)Br)C=O)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H10BrF2NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.